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Compound of Interest

Compound Name: 2-Methyl-4'-phenylbenzophenone

CAS No.: 85296-08-8

Cat. No.: B3057813

Get Quote

Prepared by: Gemini, Senior Application Scientist

This guide offers an in-depth exploration of 2-Methyl-4'-phenylbenzophenone, a substituted

aromatic ketone. Our focus is to provide researchers, chemists, and drug development

professionals with a detailed understanding of its core properties, synthesis, and potential

applications, grounded in established scientific principles.

Compound Identification and Physicochemical
Profile
2-Methyl-4'-phenylbenzophenone, systematically named (2-methylphenyl)-(4-

phenylphenyl)methanone, is a derivative of benzophenone.[1] The structure features a

carbonyl bridge connecting a 2-methylphenyl group and a 4-biphenyl group. This specific

arrangement of aromatic rings and the methyl substituent influences its steric and electronic

properties, which in turn dictate its reactivity and utility.

The primary identifier for this compound is its Chemical Abstracts Service (CAS) number. While

a specific CAS number for 2-Methyl-4'-phenylbenzophenone is not prominently available in
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public databases, its identity is confirmed through its IUPAC name and molecular structure.[1]

For reference, related benzophenone structures are well-documented, such as 4-

Phenylbenzophenone (CAS 2128-93-0) and 2-Methylbenzophenone (CAS 131-58-8).[2][3][4]

Structural and Molecular Information:[1]

IUPAC Name: (2-methylphenyl)-(4-phenylphenyl)methanone

Molecular Formula: C₂₀H₁₆O

Molecular Weight: 272.34 g/mol

Canonical SMILES: CC1=CC=CC=C1C(=O)C2=CC=C(C=C2)C3=CC=CC=C3

InChI Key: VQUIWJXQTBMPAE-UHFFFAOYSA-N

A summary of its core physicochemical properties is presented below. It is important to note

that while some data for closely related analogs is experimentally determined, certain

properties for this specific molecule are based on predictive models.

Property Value Remarks / Source

Physical State Solid (Predicted)

Based on similar aromatic

ketones like 4-

Phenylbenzophenone.[5]

Color
White to light yellow crystalline

powder (Predicted)

Typical appearance for

benzophenone derivatives.[5]

Water Solubility Insoluble
Aromatic ketones exhibit low

aqueous solubility.[3][6]

Solubility in Organic Solvents

Soluble in solvents like

chloroform, methanol (slightly),

ethanol, and acetone.

Common for benzophenone

derivatives.[3][5]

Predicted XlogP 4.7 Indicates high lipophilicity.[1]

Synthesis Pathway: Friedel-Crafts Acylation
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The most direct and industrially relevant method for synthesizing 2-Methyl-4'-
phenylbenzophenone is the Friedel-Crafts acylation. This electrophilic aromatic substitution

reaction involves the acylation of biphenyl with 2-methylbenzoyl chloride in the presence of a

Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃).

The causality behind this choice of reaction is rooted in its efficiency and high yield for creating

carbon-carbon bonds between aromatic rings and carbonyl groups. The Lewis acid catalyst is

critical; it coordinates with the acyl chloride, forming a highly electrophilic acylium ion. This

powerful electrophile is then attacked by the electron-rich π-system of the biphenyl ring,

leading to the formation of the desired ketone.

Experimental Workflow: Synthesis via Friedel-Crafts
Acylation
The following diagram illustrates the logical flow of the synthesis protocol.
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Preparation & Reaction Setup

Acylation Reaction

Work-up & Isolation

Purification

Equip a three-necked flask with a stirrer, dropping funnel, and reflux condenser.

Charge the flask with anhydrous AlCl₃ and a dry, non-polar solvent (e.g., DCM or Toluene).

Cool the suspension in an ice bath to 0-5 °C.

Add a solution of 2-methylbenzoyl chloride in the same solvent dropwise.

Slowly add a solution of biphenyl while maintaining the temperature.

Allow the mixture to stir at room temperature, then reflux for 2-4 hours to ensure completion.

Cool the mixture and carefully pour it onto crushed ice with concentrated HCl.

Separate the organic layer. Extract the aqueous layer with the solvent.

Combine organic layers and wash with NaHCO₃ solution, then brine.

Dry the organic layer over anhydrous MgSO₄ and filter.

Remove the solvent under reduced pressure using a rotary evaporator.

Purify the crude solid by recrystallization from a suitable solvent (e.g., ethanol/isopropanol).

Obtain pure 2-Methyl-4'-phenylbenzophenone. Characterize via MP, NMR, and IR.

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Methyl-4'-phenylbenzophenone.
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Step-by-Step Methodology
Reaction Setup: In a flame-dried, three-necked flask equipped with a magnetic stirrer,

pressure-equalizing dropping funnel, and a reflux condenser fitted with a drying tube, add

anhydrous aluminum chloride (1.1 eq) and dry toluene.[7]

Catalyst Activation: Cool the stirred suspension to 0-5°C using an ice bath.

Reagent Addition: Slowly add a solution of 2-methylbenzoyl chloride (1.0 eq) in dry toluene

from the dropping funnel. Following this, add a solution of biphenyl (1.0 eq) in dry toluene

dropwise, ensuring the temperature does not exceed 10°C.

Reaction Progression: After the addition is complete, remove the ice bath and allow the

mixture to warm to room temperature. Then, heat the reaction at reflux for 3 hours to drive it

to completion.[7]

Quenching: Cool the reaction mixture back to room temperature and then carefully pour it

onto a mixture of crushed ice and concentrated hydrochloric acid to decompose the

aluminum chloride complex.

Extraction and Wash: Separate the organic layer. Wash it sequentially with water, a 5%

sodium bicarbonate solution, and finally with brine.[7]

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent using a rotary evaporator.

Purification: The resulting crude solid can be purified by recrystallization from ethanol or

isopropanol to yield pure 2-Methyl-4'-phenylbenzophenone.

Core Applications: Photoinitiation in UV Curing
Benzophenone and its derivatives are paramount in industrial chemistry, primarily serving as

free-radical photoinitiators for UV-curable inks, coatings, and adhesives.[5][8] 2-Methyl-4'-
phenylbenzophenone is expected to function similarly, leveraging its photochemical

properties.

Mechanism of Photoinitiation
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Upon absorption of UV radiation (typically in the 250-400 nm range), the benzophenone moiety

undergoes excitation from its ground state (S₀) to an excited singlet state (S₁), which then

rapidly converts to a more stable, longer-lived triplet state (T₁) via intersystem crossing. This

excited triplet state is the key reactive species. It initiates polymerization through two primary

pathways:

Hydrogen Abstraction (Norrish Type II): The triplet-state ketone abstracts a hydrogen atom

from a suitable donor molecule (like an amine co-initiator or the polymerizable monomer

itself) to form a ketyl radical and a substrate-derived radical. The substrate radical is what

initiates the polymerization chain reaction.

Energy Transfer: The excited ketone can also transfer its energy to a monomer, directly

creating a radical species.

The presence of the biphenyl group can enhance the molar absorptivity and potentially red-shift

the absorption spectrum, making it effective with a broader range of UV sources.[8]

The logical flow of this process is depicted below.
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Caption: Mechanism of Type II photoinitiation by a benzophenone derivative.

Safety, Handling, and Toxicology
As with any chemical compound, proper handling of 2-Methyl-4'-phenylbenzophenone is

essential. While specific toxicological data for this exact molecule is not widely published, data

from analogous benzophenones provides a strong basis for safety protocols.[6]

General Hazards:
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Acute Toxicity (Oral): May be harmful if swallowed.

Skin/Eye Irritation: Can cause skin and serious eye irritation.

Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or vapor.[9]

Handling and Personal Protective Equipment (PPE):

Ventilation: Handle in a well-ventilated area or under a chemical fume hood to minimize

inhalation.[10][11]

Gloves: Wear chemically resistant gloves (e.g., nitrile).[10]

Eye Protection: Use safety glasses with side shields or chemical goggles.[10]

Clothing: A lab coat should be worn to prevent skin contact.[10]

Storage: Store in a cool, dry, well-ventilated place away from strong oxidizing agents and

sources of ignition.[10][11]

First Aid Measures:[10][11]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids.

Ingestion: Do not induce vomiting. Rinse mouth and seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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